8-Butan-2-ylsulfanyl-7-[3-(4-ethylphenoxy)-2-hydroxypropyl]-3-methylpurine-2,6-dione
8-Butan-2-ylsulfanyl-7-[3-(4-ethylphenoxy)-2-hydroxypropyl]-3-methylpurine-2,6-dione
Brand Name:
Vulcanchem
CAS No.:
328069-92-7
VCID:
VC0415276
InChI:
InChI=1S/C21H28N4O4S/c1-5-13(3)30-21-22-18-17(19(27)23-20(28)24(18)4)25(21)11-15(26)12-29-16-9-7-14(6-2)8-10-16/h7-10,13,15,26H,5-6,11-12H2,1-4H3,(H,23,27,28)
SMILES:
CCC1=CC=C(C=C1)OCC(CN2C3=C(N=C2SC(C)CC)N(C(=O)NC3=O)C)O
Molecular Formula:
C21H28N4O4S
Molecular Weight:
432.5g/mol
8-Butan-2-ylsulfanyl-7-[3-(4-ethylphenoxy)-2-hydroxypropyl]-3-methylpurine-2,6-dione
CAS No.: 328069-92-7
Main Products
VCID: VC0415276
Molecular Formula: C21H28N4O4S
Molecular Weight: 432.5g/mol
![8-Butan-2-ylsulfanyl-7-[3-(4-ethylphenoxy)-2-hydroxypropyl]-3-methylpurine-2,6-dione - 328069-92-7](/images/no_structure.jpg)
| CAS No. | 328069-92-7 |
|---|---|
| Product Name | 8-Butan-2-ylsulfanyl-7-[3-(4-ethylphenoxy)-2-hydroxypropyl]-3-methylpurine-2,6-dione |
| Molecular Formula | C21H28N4O4S |
| Molecular Weight | 432.5g/mol |
| IUPAC Name | 8-butan-2-ylsulfanyl-7-[3-(4-ethylphenoxy)-2-hydroxypropyl]-3-methylpurine-2,6-dione |
| Standard InChI | InChI=1S/C21H28N4O4S/c1-5-13(3)30-21-22-18-17(19(27)23-20(28)24(18)4)25(21)11-15(26)12-29-16-9-7-14(6-2)8-10-16/h7-10,13,15,26H,5-6,11-12H2,1-4H3,(H,23,27,28) |
| Standard InChIKey | DFIFKJGHEUERIK-UHFFFAOYSA-N |
| SMILES | CCC1=CC=C(C=C1)OCC(CN2C3=C(N=C2SC(C)CC)N(C(=O)NC3=O)C)O |
| Canonical SMILES | CCC1=CC=C(C=C1)OCC(CN2C3=C(N=C2SC(C)CC)N(C(=O)NC3=O)C)O |
| PubChem Compound | 3107970 |
| Last Modified | Nov 11 2021 |
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